Cas no 25265-78-5 (DODECYLBENZENE)

• Product Name: DODECYLBENZENE
• CAS No: 25265-78-5
• MF: C₁₈H₃₀
• MW: 246.430805683136
• MDL: MFCD00008974
• CID: 274772
• PubChem ID: 87567572
• Update Time: 2026-05-14

DODECYLBENZENE Chemical and Physical Properties

Names and Identifiers

• DODECYLBENZENE
• 1-phenyl-dodecan
• Alkane
• Alkylate P 1
• Benzene, dodecyl-
• Detergent alkylate
• Detergent Alkylate No. 2
• Dodecylbenzene (hard type)(mixture of branched chain isomers)
• Benzene, tetrapropylene-
• Alkylbenzene (hard type)
• Dodecylbenzene (hard type)
• Laurylbenzene (hard type)
• Alkylbenzene (hard type) (mixture of branched chain isomers)
• Laurylbenzene (hard type) (mixture of branched chain isomers)
• Tetrapropylenebenzene

• MDL： MFCD00008974
• Inchi： 1S/C18H30/c1-2-3-4-5-6-7-8-9-10-12-15-18-16-13-11-14-17-18/h11,13-14,16-17H,2-10,12,15H2,1H3
• InChI Key： KWKXNDCHNDYVRT-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 246.23500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 8
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.856 g/mL at 25 °C(lit.)
• Melting Point: 3 °C(lit.)
• Boiling Point: 185-188 °C15 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.482(lit.)
• PSA: 0.00000
• LogP: 6.15000
• Solubility: Not determined
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

DODECYLBENZENE Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：1
• Safety Instruction： 24/25
• RTECS：CZ9540000
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)